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Compound of Interest

Compound Name: m-Xylene

Cat. No.: B151644

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties of m-
Xylene (CAS 108-38-3), an aromatic hydrocarbon widely utilized as a solvent and an
intermediate in the chemical industry. This document is intended to be a valuable resource for
researchers, scientists, and professionals in drug development, offering detailed information on
its physicochemical characteristics, metabolic pathways, and analytical methodologies.

Physicochemical Properties

m-Xylene, also known as 1,3-dimethylbenzene, is a colorless, flammable liquid with a
characteristic sweet odor.[1] It is one of three isomers of dimethylbenzene, the others being o-
xylene and p-xylene. A summary of its key quantitative properties is presented in Table 1.
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Property Value Unit Reference
Molecular Formula CsHaio [2]
Molecular Weight 106.16 g/mol [2]
CAS Number 108-38-3 [3]
Melting Point -48 °C [2][3]
Boiling Point 139 °C [2][3]
Flash Point (Closed

cup) 25 - 27 °C [3]
Density 0.86 g/lcm3 at 25 °C [3]
Vapor Pressure 8 hPa at 20 °C [3]
Vapor Density 3.66 (Air=1) [3]
Water Solubility Insoluble [4]
Lower Explosion Limit

(LEL) 1.1 vol% [3]
Upper Explosion Limit ; Vol 3]

(UEL)

Experimental Protocols for Property Determination

The following sections detail the standardized methodologies for determining the key

physicochemical properties of m-Xylene.

Flash Point Determination (ASTM D93)

The flash point of m-Xylene is determined using the Pensky-Martens closed-cup method as

standardized by ASTM D93.[5] This test is suitable for flammable liquids and provides a

measure of the tendency of the substance to form a flammable mixture with air.[3][6][7][8]

Methodology:

e Abrass test cup is filled with the m-Xylene sample to a specified level.
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e The cup is closed with a lid that has openings for an ignition source and a stirrer.

e The sample is heated and stirred at a specified, constant rate.

o Atregular temperature intervals, the stirring is stopped, and an ignition source is briefly
introduced into the vapor space above the liquid.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.

Experimental Workflow for Flash Point Determination (ASTM D93)

Sample Preparation:
Fill brass cup with m-Xylene to the mark.

l

Heating and Stirring:
Heat and stir the sample at a specified rate.

l

Ignition Test:
Periodically introduce an ignition source into the vapor space.

No Flash

Observation:
Observe for a flash.

Flash Observed

Record Temperature:
Record the temperature at which a flash occurs.

:

Result:
The recorded temperature is the flash point.
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Workflow for ASTM D93 Flash Point Test.

Boiling Point Determination (ASTM D1078)

The boiling point, or more accurately, the distillation range of m-Xylene is determined
according to ASTM D1078.[2][9][10][11] This method is applicable to volatile organic liquids.[2]
[O1[10][11]

Methodology:

A 100 mL sample of m-Xylene is placed in a distillation flask.
o The flask is heated, and the vapor is passed through a condenser.

e The temperature at which the first drop of condensate falls from the condenser is recorded
as the initial boiling point.

e The temperature is continuously monitored as the distillation proceeds.

e The temperature at which the last of the liquid evaporates from the bottom of the flask is the
dry point. The range between the initial boiling point and the dry point constitutes the
distillation range.

Experimental Workflow for Boiling Point Determination (ASTM D1078)
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Sample Introduction:
Place 100 mL of m-Xylene in a distillation flask.

'

Heating:
Heat the flask to initiate boiling.

'

Condensation:
Vapors pass through a condenser.

'

Data Collection:
Record the temperature of the first and last drops of condensate.

'

Result:
The temperature range is the boiling point range.

Click to download full resolution via product page

Workflow for ASTM D1078 Boiling Point Test.

Vapor Pressure Determination (ASTM D5191)

The vapor pressure of m-Xylene is determined using the "Mini Method" outlined in ASTM
D5191.[6][12] This automated method is suitable for volatile liquid petroleum products.[6][12]

Methodology:

e Asmall, chilled, and air-saturated sample of m-Xylene is introduced into a thermostatically
controlled, evacuated test chamber.

e The volume of the test chamber is five times that of the sample.

e The sample is allowed to reach thermal equilibrium at 37.8 °C (100 °F).
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e The resulting pressure increase in the chamber, which is the total vapor pressure, is
measured using a pressure transducer.[12]

Logical Relationship for Vapor Pressure Determination (ASTM D5191)

ASTM D5191 Principle

Chilled, Air-Saturated
m-Xylene Sample

:

Introduction into Evacuated,
Thermostatically Controlled Chamber

:

Thermal Equilibrium
at37.8 °C

l

Pressure Measurement
(Transducer)

l

Total Vapor Pressure

Click to download full resolution via product page

Principle of ASTM D5191 Vapor Pressure Test.

Water Solubility Determination (OECD 105)

The water solubility of m-Xylene is determined using the flask method as described in OECD
Guideline 105, which is suitable for substances with solubilities above 102 g/L.[5][13][14]

Methodology:
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* An excess amount of m-Xylene is added to a flask containing purified water.

o The flask is agitated at a temperature slightly above the test temperature to facilitate
saturation.

e The mixture is then cooled to and maintained at the test temperature (e.g., 20 °C) for a
sufficient period to allow equilibrium to be reached.

e The aqueous phase is separated from the undissolved m-Xylene, typically by centrifugation
or filtration.

e The concentration of m-Xylene in the clear agueous phase is determined using a suitable
analytical method, such as gas chromatography.

Experimental Workflow for Water Solubility Determination (OECD 105)

Mixing:
Add excess m-Xylene to water in a flask.

'

Equilibration:
Agitate at a controlled temperature to reach saturation.

'

Phase Separation:
Separate the aqueous phase from undissolved m-Xylene.

‘

Analysis:
Determine the concentration of m-Xylene in the aqueous phase.

'

Result:
The concentration is the water solubility.
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Workflow for OECD 105 Water Solubility Test.

Metabolic Pathway

m-Xylene is primarily metabolized in the liver by the cytochrome P450 (CYP) enzyme system.

[15][16] The initial and major metabolic step involves the oxidation of one of the methyl groups

to form 3-methylbenzyl alcohol. This is further oxidized to 3-methylbenzaldehyde and then to 3-
methylbenzoic acid. The 3-methylbenzoic acid is subsequently conjugated with glycine to form

3-methylhippuric acid (m-methylhippuric acid), which is the principal metabolite excreted in the

urine.

Signaling Pathway of m-Xylene Metabolism
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m-Xylene

3-Methylbenzyl Alcohol

Alcohol Dehydrogenase

Aldehyde Dehydrogenase

3-Methylbenzoic Acid

3-Methylhippuric Acid
(excreted in urine)
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Sampling

Air Sampling:
Draw air through a charcoal sorbent tube.

Sample Pyeparation

Desorption:
Desorb m-Xylene from charcoal with carbon disulfide.

AnaVsis

GC-FID Analysis:
Inject the desorbed sample into a GC-FID.

l

Quantification:
Compare sample peak area to a calibration curve.

'

Result:
Concentration of m-Xylene in air.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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